2-oxo-3-propan-2-yl-N-[(3S)-pyrrolidin-3-yl]-1H-benzimidazole-5-carboxamide

• IUPAC Name: 2-oxo-3-propan-2-yl-N-[(3S)-pyrrolidin-3-yl]-1H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C15H20N4O2/c1-9(2)19-13-7-10(3-4-12(13)18-15(19)21)14(20)17-11-5-6-16-8-11/h3-4,7,9,11,16H,5-6,8H2,1-2H3,(H,17,20)(H,18,21)/t11-/m0/s1
• InChI Key: JXACMZSFKXJNIT-NSHDSACASA-N
• Canonical SMILES: CC(C)N1C2=C(C=CC(=C2)C(=O)NC3CCNC3)NC1=O
• Isomeric SMILES: CC(C)N1C2=C(C=CC(=C2)C(=O)N[C@H]3CCNC3)NC1=O
• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol

Description

2-oxo-3-propan-2-yl-N-[(3S)-pyrrolidin-3-yl]-1H-benzimidazole-5-carboxamide is a chemical compound with potential applications in scientific research. It is a benzimidazole derivative that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of 2-oxo-3-propan-2-yl-N-[(3S)-pyrrolidin-3-yl]-1H-benzimidazole-5-carboxamide involves its interaction with specific targets in cells or tissues. It has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase, by binding to their active sites. It also has affinity for certain receptors, such as the GABA-A receptor, and can modulate their activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on its specific interactions with cellular targets. It has been shown to have anticonvulsant, analgesic, and anxiolytic effects in animal models. It can also affect the acid-base balance in cells by inhibiting carbonic anhydrase activity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-oxo-3-propan-2-yl-N-[(3S)-pyrrolidin-3-yl]-1H-benzimidazole-5-carboxamide in lab experiments include its specificity for certain enzymes and receptors, its fluorescent properties for imaging studies, and its potential for modulating cellular processes. However, its limitations include potential toxicity and the need for careful dosing and handling.

Future Directions

For research on 2-oxo-3-propan-2-yl-N-[(3S)-pyrrolidin-3-yl]-1H-benzimidazole-5-carboxamide could include further exploration of its interactions with specific targets, development of more specific derivatives, and investigation of its potential therapeutic applications in various disease states. Additionally, its use as a fluorescent probe could be further optimized for imaging studies.

Synthesis Methods

The synthesis of 2-oxo-3-propan-2-yl-N-[(3S)-pyrrolidin-3-yl]-1H-benzimidazole-5-carboxamide involves the reaction of 2-aminobenzimidazole with 3-pyrrolidinecarboxylic acid and 2-oxo-3-propan-2-yl butanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under an inert atmosphere. The resulting product is purified by recrystallization or column chromatography.

Scientific Research Applications

2-oxo-3-propan-2-yl-N-[(3S)-pyrrolidin-3-yl]-1H-benzimidazole-5-carboxamide has potential applications in scientific research as a tool for studying various biological processes. It has been shown to have inhibitory effects on certain enzymes and receptors, making it useful in the study of enzyme kinetics and receptor binding. Additionally, it has been used as a fluorescent probe for imaging studies of cells and tissues.